![molecular formula C24H24N2O2 B2882784 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide CAS No. 2097883-44-6](/img/structure/B2882784.png)
3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide
Description
3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C24H24N2O2 and its molecular weight is 372.468. The purity is usually 95%.
BenchChem offers high-quality 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Luminescent Properties and Sensing Applications
Some compounds closely related to the query have been studied for their luminescent properties and potential in sensing applications. For instance, pyridyl substituted benzamides have shown aggregation-enhanced emission (AEE) properties and can respond to various stimuli, including solvent polarity changes, grinding, and annealing. These materials could be applied in optical materials science, such as in the development of novel luminescent markers or sensors (Srivastava et al., 2017).
Molecular Interaction Studies
Another area of research involves the detailed study of molecular interactions, such as the antagonist behavior of specific carboxamides towards the CB1 cannabinoid receptor. Understanding these interactions can lead to the development of new pharmaceutical compounds with targeted therapeutic effects (Shim et al., 2002).
Materials Science: Synthesis and Properties of Polymers
Research into the synthesis and properties of new aromatic polyamides based on carboxamide compounds indicates applications in materials science, particularly in creating materials with desirable thermal and mechanical properties. These materials could find applications in advanced engineering, coatings, and possibly in the electronics industry as well (Yang & Chen, 1999).
Diagnostic and Imaging Agents
Carboxamide derivatives have also been investigated for their potential as diagnostic and imaging agents, especially in the context of central nervous system (CNS) dopamine receptors. Such compounds could be crucial in developing new diagnostic tools for neurological disorders (Murphy et al., 1990).
properties
IUPAC Name |
3-(2,3-dihydro-1-benzofuran-5-yl)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2/c27-24(25-15-20-6-3-5-17-4-1-2-7-22(17)20)26-12-10-21(16-26)18-8-9-23-19(14-18)11-13-28-23/h1-9,14,21H,10-13,15-16H2,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIOUNHICIWJAAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCC3)C(=O)NCC4=CC=CC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(naphthalen-1-yl)methyl]pyrrolidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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